Cas no 87941-69-3 (Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-)

• Product name: Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-
• CAS No: 87941-69-3
• MF: C₁₄H₁₂O₄
• MW: 244.24268
• CID: 650504
• PubChem ID: 70428458

Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-
• 3-benzyl-2,4-dihydroxybenzoic acid
• SCHEMBL10721869
• DTXSID60741962
• 87941-69-3

• Inchi： InChI=1S/C14H12O4/c15-12-7-6-10(14(17)18)13(16)11(12)8-9-4-2-1-3-5-9/h1-7,15-16H,8H2,(H,17,18)
• InChI Key： OEUKLGGHRHDBEX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2=C(C=CC(=C2O)C(=O)O)O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 3.2